Cas no 2299898-37-4 (4,4-difluorobutane-1-sulfonyl fluoride)

• Product Name: 4,4-difluorobutane-1-sulfonyl fluoride
• CAS No: 2299898-37-4
• MF: C₄H₇F₃O₂S
• MW: 176.157390832901
• CID: 6541745
• PubChem ID: 165925860
• Update Time: 2025-07-17

4,4-difluorobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluorobutane-1-sulfonyl fluoride
• 2299898-37-4
• EN300-1583918

• Inchi： 1S/C4H7F3O2S/c5-4(6)2-1-3-10(7,8)9/h4H,1-3H2
• InChI Key： HQMYNFCOFLCTQF-UHFFFAOYSA-N
• SMILES： S(CCCC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 176.01188512g/mol
• Monoisotopic Mass: 176.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4-difluorobutane-1-sulfonyl fluoride

4,4-Difluorobutane-1-sulfonyl Fluoride (CAS No. 2299898-37-4): A Versatile Fluorinated Building Block for Modern Organic Synthesis

In the realm of fluorinated organic compounds, 4,4-difluorobutane-1-sulfonyl fluoride (CAS No. 2299898-37-4) has emerged as a pivotal sulfonyl fluoride derivative with broad applications in medicinal chemistry, material science, and click chemistry. Its unique molecular structure, featuring both difluoromethylene and sulfonyl fluoride moieties, enables diverse reactivity patterns, making it a sought-after reagent for researchers exploring suFEx (Sulfur Fluoride Exchange) reactions—a cutting-edge topic in chemical biology and drug discovery.

The growing interest in 4,4-difluorobutane-1-sulfonyl fluoride aligns with the surge in demand for fluorine-containing compounds, driven by their exceptional metabolic stability and bioavailability. Recent studies highlight its role in designing covalent inhibitors, a hot topic in targeted therapies for diseases like cancer and autoimmune disorders. Users frequently search for terms such as "SuFEx click chemistry applications", "fluorinated sulfonyl fluorides in drug design", and "CAS 2299898-37-4 synthesis", reflecting its relevance in contemporary research.

From a synthetic perspective, 4,4-difluorobutane-1-sulfonyl fluoride serves as a multifunctional linker due to its ability to participate in nucleophilic substitutions and cross-coupling reactions. Its electron-withdrawing properties enhance the reactivity of adjacent functional groups, a feature exploited in peptide modification and polymer chemistry. Notably, its compatibility with aqueous environments—a rare trait among sulfonyl fluorides—makes it ideal for bioconjugation, a trending technique in antibody-drug conjugates (ADCs) development.

Beyond pharmaceuticals, this compound finds utility in advanced materials, particularly in surface modification and nanotechnology. Researchers investigating water-repellent coatings or low-dielectric materials often explore fluorinated sulfonyl fluorides like CAS No. 2299898-37-4 for their thermal stability and chemical resistance. Queries such as "fluorinated polymers using sulfonyl fluorides" and "4,4-difluorobutane-1-sulfonyl fluoride solubility" underscore its interdisciplinary appeal.

Safety and handling of 4,4-difluorobutane-1-sulfonyl fluoride adhere to standard protocols for reactive fluoroorganics. While not classified as hazardous under common regulations, proper ventilation and personal protective equipment (PPE) are recommended during use. The compound’s stability under inert atmospheres and compatibility with common solvents (e.g., DMF, THF) further enhance its practicality in lab settings.

In summary, 4,4-difluorobutane-1-sulfonyl fluoride (CAS No. 2299898-37-4) represents a convergence of innovation and utility in fluorine chemistry. Its applications span from next-generation therapeutics to smart materials, addressing key challenges in sustainability and precision engineering. As interest in SuFEx chemistry and fluorine-based technologies grows, this compound is poised to remain at the forefront of scientific advancement.